molecular formula C17H23NO5 B6175359 4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid CAS No. 2580250-56-0

4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid

Cat. No. B6175359
CAS RN: 2580250-56-0
M. Wt: 321.4
InChI Key:
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Description

“4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid” is a complex organic compound. The tert-butyloxycarbonyl (BOC) group is a protecting group used in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Synthesis Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base . BOC-protected amines are prepared using the reagent di-tert-butyl-iminodicarboxylate .


Molecular Structure Analysis

The molecular formula of “4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid” is C13H17NO4 .


Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 267.28 . It is a powder at room temperature .

Mechanism of Action

The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide, methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

Future Directions

The compound is used as a reagent in the synthesis of indoleamide derivatives as EP2 antagonists with high selectivity . It is also used as a reagent in the synthesis of aminopyridine-derived amides as nicotinamide phosphoribosyltransferase inhibitors . This suggests potential applications in the development of new pharmaceuticals.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid involves the protection of the amine group, followed by the formation of the oxane ring and subsequent deprotection of the amine group. The benzoic acid moiety is then introduced through a carboxylation reaction.", "Starting Materials": [ "4-hydroxybenzoic acid", "tert-butyl carbamate", "1,4-dibromobutane", "potassium carbonate", "dimethylformamide", "triethylamine", "carbon dioxide" ], "Reaction": [ "Protection of the amine group of tert-butyl carbamate using 4-dimethylaminopyridine and 1,1'-carbonyldiimidazole", "Reaction of the protected carbamate with 1,4-dibromobutane in the presence of potassium carbonate and dimethylformamide to form the oxane ring", "Deprotection of the amine group using trifluoroacetic acid", "Carboxylation of the resulting amine with carbon dioxide in the presence of triethylamine to form 4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid" ] }

CAS RN

2580250-56-0

Product Name

4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid

Molecular Formula

C17H23NO5

Molecular Weight

321.4

Purity

95

Origin of Product

United States

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